CID 53435528
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CID 53435528 involves several steps, including [specific reactions and conditions]. The reaction conditions typically include [temperature, pressure, catalysts, solvents, etc.]. The synthetic route is designed to maximize yield and purity of the final product.
Industrial Production Methods
In industrial settings, the production of this compound is scaled up using [specific industrial methods]. These methods ensure that the compound is produced efficiently and cost-effectively, meeting the demands of various applications.
Chemical Reactions Analysis
Types of Reactions
CID 53435528 undergoes several types of chemical reactions, including:
Oxidation: In the presence of oxidizing agents, this compound can be converted into [oxidized product].
Reduction: Reducing agents can convert this compound into [reduced product].
Substitution: this compound can participate in substitution reactions, where [specific groups] are replaced by [other groups].
Common Reagents and Conditions
The common reagents used in these reactions include [list of reagents], and the conditions typically involve [specific temperatures, solvents, catalysts, etc.].
Major Products
The major products formed from these reactions include [list of products], which have their own unique properties and applications.
Scientific Research Applications
CID 53435528 has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.
Biology: In biological research, this compound is used to study [specific biological processes or pathways].
Medicine: This compound has potential therapeutic applications, including [specific medical uses].
Industry: this compound is used in the production of [specific industrial products], contributing to advancements in [specific industries].
Mechanism of Action
The mechanism of action of CID 53435528 involves [specific molecular targets and pathways]. It interacts with [specific proteins, enzymes, or receptors], leading to [specific biological effects]. The detailed understanding of its mechanism of action helps in designing more effective applications and therapies.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to CID 53435528 include [list of similar compounds]. These compounds share some structural similarities but differ in [specific properties or applications].
Uniqueness
This compound stands out due to its unique [specific properties], making it particularly useful in [specific applications]. The comparison with similar compounds highlights its advantages and potential for further research and development.
Properties
Molecular Formula |
C8H14Cl3Sn |
|---|---|
Molecular Weight |
335.3 g/mol |
InChI |
InChI=1S/C8H14Cl3.Sn/c1-2-3-4-5-6-7-8(9,10)11;/h1-7H2; |
InChI Key |
PNLYGADSOPWXOO-UHFFFAOYSA-N |
Canonical SMILES |
C(CCCC(Cl)(Cl)Cl)CCC[Sn] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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